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Compound of Interest

Compound Name: FGFR1 inhibitor-17

Cat. No.: B10801531 Get Quote

For Immediate Use by Laboratory and Research Professionals

This document provides crucial safety and logistical guidance for the proper disposal of FGFR1
inhibitor-17, a potent tyrosine kinase inhibitor used in cancer research. Adherence to these

procedures is vital for ensuring laboratory safety and environmental protection.

While a specific Safety Data Sheet (SDS) for FGFR1 inhibitor-17 is not readily available, the

following procedures are based on best practices for the disposal of hazardous chemical waste

and information from related compounds. All chemical waste must be managed in accordance

with federal, state, and local regulations.

Chemical and Physical Properties
A summary of the known quantitative data for FGFR1 inhibitor-17 is presented below. The lack

of comprehensive public data necessitates treating this compound with a high degree of

caution.

Property Value

Molecular Formula C₁₆H₁₃ClN₂O₃

CAS Number 308298-51-3

Storage Temperature -20°C

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b10801531?utm_src=pdf-interest
https://www.benchchem.com/product/b10801531?utm_src=pdf-body
https://www.benchchem.com/product/b10801531?utm_src=pdf-body
https://www.benchchem.com/product/b10801531?utm_src=pdf-body
https://www.benchchem.com/product/b10801531?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Protocol
The following protocol outlines the necessary steps for the safe disposal of FGFR1 inhibitor-
17.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including a lab coat, safety goggles with side shields, and

chemical-resistant gloves, when handling FGFR1 inhibitor-17 waste.

2. Waste Segregation and Collection:

Do not dispose of FGFR1 inhibitor-17 down the sink or in regular trash.

Collect all waste, including pure compound, contaminated labware (e.g., pipette tips, vials),

and spill cleanup materials, in a designated hazardous waste container.

The container must be made of a compatible material (e.g., polyethylene), be leak-proof, and

have a secure screw-on cap.

Label the container clearly with the words "Hazardous Waste," the full chemical name

"FGFR1 inhibitor-17," and any known hazard classifications (e.g., "Toxic," "Biohazard").

3. Container Management:

Keep the hazardous waste container closed at all times, except when adding waste.

Store the container in a designated, secure, and well-ventilated satellite accumulation area

within the laboratory.

Use secondary containment, such as a larger, chemically resistant bin, to prevent spills from

reaching the environment.

4. Disposal of Empty Containers:

Empty containers that held FGFR1 inhibitor-17 must also be treated as hazardous waste

unless they are triple-rinsed.
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The first rinseate must be collected and disposed of as hazardous waste.[1]

After triple-rinsing, deface or remove the original label before disposing of the container in

the appropriate recycling or trash receptacle, as per your institution's guidelines.[1]

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the hazardous waste container.[1]

Do not allow hazardous waste to accumulate in the laboratory.

Experimental Workflow for Waste Disposal
The logical flow for handling and disposing of FGFR1 inhibitor-17 waste is illustrated below to

ensure a clear, step-by-step process is followed.
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Figure 1. Workflow for the safe disposal of FGFR1 inhibitor-17.
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FGFR1 Signaling Pathway
FGFR1 inhibitor-17 exerts its effects by blocking the activity of Fibroblast Growth Factor

Receptor 1 (FGFR1), a receptor tyrosine kinase. The binding of fibroblast growth factors

(FGFs) to FGFR1 triggers a signaling cascade that is crucial in cell proliferation, differentiation,

and survival.[2][3][4] The diagram below illustrates a simplified representation of this pathway,

highlighting the point of inhibition.
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Figure 2. Simplified FGFR1 signaling pathway and the point of action for FGFR1 inhibitor-17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10801531?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

